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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)ethanol

Cat. No.: B3425117 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-(p-chlorophenoxy)ethanol

This technical guide provides a comprehensive overview of the core physical properties of 2-(p-

chlorophenoxy)ethanol, targeting researchers, scientists, and professionals in drug

development. The information is presented in a structured format to facilitate easy access and

comparison of data. Detailed experimental methodologies for determining these properties are

also outlined.

Chemical Identity
IUPAC Name: 2-(4-chlorophenoxy)ethanol

CAS Number: 1892-43-9

Molecular Formula: C₈H₉ClO₂

Molecular Weight: 172.61 g/mol

Synonyms: p-Chlorophenyl glycol ether, Chlorophetanol, 2-(p-Chlorophenoxy)ethanol

Quantitative Physical Properties
The physical properties of 2-(p-chlorophenoxy)ethanol are summarized in the table below.

These values are critical for understanding the compound's behavior in various experimental

and formulation settings.
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Property Value Source(s)

Melting Point 30 °C [1][2][3]

Boiling Point 135-136 °C at 6 mmHg [1][2]

Density 1.26 g/cm³ [1]

Refractive Index 1.5510 [1][2]

Water Solubility 3.1 g/L at 25 °C [1]

pKa 14.18 ± 0.10 (Predicted) [1]

Vapor Pressure 0.00189 mmHg at 25°C [3]

Flash Point 123 °C [3]

Experimental Protocols
The following sections detail the general experimental methodologies used to determine the

key physical properties of organic compounds like 2-(p-chlorophenoxy)ethanol.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The melting

point is a crucial indicator of purity.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

Sample Preparation: A small amount of finely powdered, dry 2-(p-chlorophenoxy)ethanol is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus. A thermometer is positioned to accurately measure the temperature of the block.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range is reported as the melting point.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. Since the boiling point is pressure-dependent, the pressure at which it is

measured must be reported.

Methodology: Thiele Tube Method (for reduced pressure)

Sample Preparation: A small volume (a few milliliters) of 2-(p-chlorophenoxy)ethanol is

placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside

the test tube with the open end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil). The apparatus is connected to a

vacuum source to achieve the desired pressure (e.g., 6 mmHg).

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. The heating is then discontinued. The temperature at which the

bubbling stops and the liquid begins to be drawn back into the capillary tube is recorded as

the boiling point at that specific pressure.

Density Measurement
Density is the mass of a substance per unit volume. It is an important physical property for

material characterization and for calculations involving mass-volume conversions.

Methodology: Pycnometer Method

Measurement of Empty Pycnometer Mass: A clean, dry pycnometer (a flask with a specific,

accurately known volume) is weighed.
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Measurement of Pycnometer with Sample Mass: The pycnometer is filled with 2-(p-

chlorophenoxy)ethanol, ensuring no air bubbles are trapped. The filled pycnometer is then

weighed.

Calculation: The mass of the 2-(p-chlorophenoxy)ethanol is determined by subtracting the

mass of the empty pycnometer from the mass of the filled pycnometer. The density is then

calculated by dividing the mass of the sample by the known volume of the pycnometer.

Water Solubility Determination
Water solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature. It is a critical parameter in drug development, affecting absorption and

bioavailability.

Methodology: OECD Guideline 105 (Flask Method)

Equilibration: An excess amount of 2-(p-chlorophenoxy)ethanol is added to a known volume

of distilled water in a flask. The flask is then agitated at a constant temperature (e.g., 25 °C)

for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The saturated solution is allowed to stand to allow any undissolved

material to settle. The aqueous phase is then carefully separated from the undissolved solid,

often by centrifugation and filtration.

Concentration Analysis: The concentration of 2-(p-chlorophenoxy)ethanol in the clear

aqueous phase is determined using a suitable analytical method, such as High-Performance

Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

Calculation: The solubility is expressed as the mass of the solute per volume of the solvent

(e.g., g/L).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of the physical

properties of a chemical compound like 2-(p-chlorophenoxy)ethanol.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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